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Compound of Interest

Compound Name: L-Biphenylalanine

Cat. No.: B555396 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides immediate and essential safety and

logistical information for L-Biphenylalanine, including operational and disposal plans, to

ensure a safe laboratory environment.

Hazard Identification and Classification
L-Biphenylalanine is classified as a hazardous substance. It is harmful if swallowed, causes

skin irritation, and can lead to serious eye irritation. Additionally, it may cause respiratory

irritation.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is crucial to minimize exposure when

handling L-Biphenylalanine. The following PPE is recommended:
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or

glasses with side shields.

Protects eyes from dust

particles and potential

splashes.

Hand Protection

Chemically resistant,

impervious gloves (e.g., nitrile

rubber).

Prevents direct skin contact

with the compound.

Body Protection

A standard laboratory coat. For

larger quantities or where

significant dust generation is

possible, impervious clothing is

recommended.

Protects skin and personal

clothing from contamination.

Respiratory Protection

For operations that may

generate dust, use a NIOSH-

approved respirator (e.g.,

N95). In cases of insufficient

ventilation, a full-face

respirator may be necessary.

Minimizes inhalation of

airborne particles.

Physical and Chemical Properties
Property Value

Molecular Formula C₁₅H₁₅NO₂

Molecular Weight 241.29 g/mol

Appearance White to off-white solid

Melting Point 227-229 °C

Boiling Point 569.2 °C at 760 mmHg

Solubility Data not readily available.

Quantitative Toxicity Data
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Specific quantitative toxicity data, such as LD50 (median lethal dose) or LC50 (median lethal

concentration), for L-Biphenylalanine is not readily available in the reviewed literature. In the

absence of this data, it is crucial to handle the compound with a high degree of caution,

assuming it to be toxic. The primary hazards identified are acute oral toxicity, skin irritation,

serious eye irritation, and respiratory tract irritation.

Experimental Protocol: Weighing and Dissolving L-
Biphenylalanine
This protocol provides a step-by-step guide for safely weighing and dissolving powdered L-
Biphenylalanine for experimental use.

Materials:

L-Biphenylalanine solid

Appropriate solvent

Analytical balance

Weighing paper or weigh boat

Spatula

Beaker or flask

Magnetic stir bar and stir plate (optional)

Personal Protective Equipment (as specified above)

Procedure:

Preparation:

Don all required personal protective equipment (lab coat, safety goggles, and gloves).

Ensure the work area, preferably a chemical fume hood, is clean and free of clutter.
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Confirm that a safety shower and eyewash station are readily accessible.

Weighing:

Place a clean piece of weighing paper or a weigh boat on the analytical balance.

Tare the balance to zero.

Carefully use a clean spatula to transfer the desired amount of L-Biphenylalanine powder

onto the weighing paper/boat. Avoid creating dust.

Record the exact weight of the compound.

Dissolving:

Carefully transfer the weighed L-Biphenylalanine powder into a clean beaker or flask.

Add the appropriate solvent to the beaker.

If necessary, place a magnetic stir bar in the beaker and place it on a stir plate to facilitate

dissolution.

Gently stir the solution until the solid is completely dissolved.

Post-Procedure:

Tightly cap the container with the L-Biphenylalanine solution.

Clean the spatula and work area thoroughly.

Dispose of the weighing paper/boat and any contaminated materials in the designated

chemical waste container.

Remove gloves and wash hands thoroughly with soap and water.

Safe Handling and Storage Workflow
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Caption: Logical workflow for the safe handling of L-Biphenylalanine.
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Operational and Disposal Plans
Handling Procedures:

Always handle L-Biphenylalanine in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation of dust.

Avoid generating dust during handling.

Wash hands thoroughly after handling the compound.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Spill Procedures:

In case of a spill, evacuate the area.

Wear appropriate personal protective equipment, including respiratory protection.

Avoid breathing dust.

Carefully sweep up the spilled solid and place it in a sealed container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

Disposal Plan:

Dispose of L-Biphenylalanine and any contaminated materials as chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of the material down the drain or in regular trash.
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Contact your institution's environmental health and safety department for specific disposal

guidance.

Emergency First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.

In Case of Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
L-Biphenylalanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555396#personal-protective-equipment-for-handling-
l-biphenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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